Cas no 1354003-92-1 (Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine)

• Product Name: Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine
• CAS No: 1354003-92-1
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 2158206
• Update Time: 2025-10-31

Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-((s)-1-methyl-piperidin-3-yl)-amine
• (S)-N-Isopropyl-1-methylpiperidin-3-amine
• AM95951
• Isopropyl ((S)-1-methylpiperidin-3-yl)amine
• Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine

• Inchi： 1S/C9H20N2/c1-8(2)10-9-5-4-6-11(3)7-9/h8-10H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key： VLGPFQBYVNGJBA-VIFPVBQESA-N
• SMILES： N1(C)CCC[C@@H](C1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 188.3±8.0 °C at 760 mmHg
• Flash Point: 49.3±9.4 °C
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine

Comprehensive Overview of Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine (CAS No. 1354003-92-1)

Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine, with the CAS number 1354003-92-1, is a chiral amine compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The (S)-enantiomer configuration of this molecule enhances its potential for selective biological activity, making it a valuable intermediate in the synthesis of targeted therapeutics.

In recent years, the demand for chiral building blocks like Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine has surged, driven by the growing focus on precision medicine and enantioselective synthesis. Researchers are particularly interested in its application for designing central nervous system (CNS) drugs, given the piperidine moiety's prevalence in neuroactive compounds. The compound's lipophilic nature and hydrogen-bonding capacity further contribute to its versatility in medicinal chemistry.

The synthesis of CAS 1354003-92-1 typically involves asymmetric hydrogenation or resolution techniques to achieve high enantiomeric purity, a critical parameter for pharmaceutical applications. Analytical methods such as chiral HPLC and NMR spectroscopy are employed to verify its structural integrity. Notably, this compound's stability under physiological conditions makes it suitable for prodrug development, aligning with current trends in sustained-release formulations.

From a commercial perspective, Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine serves as a key intermediate for several investigational new drugs (INDs) in clinical trials. Its molecular framework appears in compounds targeting G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. The compound's scaffold diversity allows for structural modifications that can optimize drug-likeness parameters such as LogP and polar surface area.

Environmental and regulatory considerations for CAS 1354003-92-1 emphasize proper handling as a research chemical, with disposal protocols following green chemistry principles. The compound's biodegradability profile and absence of persistent toxic metabolites align with the pharmaceutical industry's shift toward sustainable chemistry. These attributes make it preferable over traditional amine derivatives with higher ecological impact.

Recent patent literature reveals growing intellectual property activity surrounding piperidin-3-yl-amine derivatives, with 1354003-92-1 appearing in claims for novel therapeutic agents. Its structural features enable interactions with biological targets while maintaining favorable ADME properties (absorption, distribution, metabolism, excretion). This balance addresses one of the most frequent challenges in modern drug design: achieving target specificity without compromising pharmacokinetics.

Analytical challenges associated with Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine include its stereochemical analysis and impurity profiling, particularly for GMP-grade material. Advanced techniques like LC-MS/MS and chiral SFC (supercritical fluid chromatography) have become essential for quality control. These methodologies respond to the pharmaceutical industry's increasing demand for high-purity chiral amines in drug manufacturing.

The compound's potential extends beyond pharmaceuticals into catalysis and material science. Its chelating properties make it a candidate for asymmetric catalysts in organic synthesis, while its hydrogen-bond donor/acceptor characteristics show promise in molecular recognition systems. Such multidisciplinary applications reflect the current trend toward convergence technologies in chemical research.

Storage and handling recommendations for CAS 1354003-92-1 emphasize protection from moisture and oxygen, typically under inert atmosphere at controlled temperatures. These precautions maintain the compound's chemical stability and prevent racemization, crucial for preserving its enantiomeric excess during long-term storage. Proper documentation of batch-specific data ensures traceability for research and regulatory purposes.

Future research directions for Isopropyl-((S)-1-methyl-piperidin-3-yl)-amine may explore its incorporation into bioconjugates or targeted drug delivery systems, leveraging its amine functionality for covalent linkage. The compound's structural modularity positions it well for emerging drug discovery paradigms such as fragment-based design and proteolysis targeting chimeras (PROTACs). These applications align with cutting-edge therapeutic strategies that dominate current pharmaceutical innovation.